Cas no 134653-98-8 (Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate)

• Product Name: Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate
• CAS No: 134653-98-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 98076
• PubChem ID: 44182099
• Update Time: 2025-11-02

Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(tert-butyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-, ethyl este
• 3-Pyridinecarboxylicacid, 6-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-, ethyl ester
• Ethyl 6-tert-butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate
• ETHYL 6-TERT-BUTYL-4-OXO-1,4-DIHYDROPYRIDINE-3-CARBOXYLATE
• ethyl 6-tert-butyl-4-oxo-1H-pyridine-3-carboxylate
• 6-tert-butyl-1,4-Dihydro-4-oxo-3-pyridinecarboxylic acid ethyl ester
• ethyl 6-tert-butyl-1,4-dihydro-4-oxopyridine-3-carboxylate
• Ethyl6-(tert-Butyl)-4-hydroxynicotinate
• SCHEMBL1901344
• CS-0172321
• Ethyl6-(tert-butyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• AKOS016001264
• 6-tert-butyl-4-hydroxy-nicotinic acid ethyl ester
• ethyl 6-tert-butyl-4-oxidanylidene-1H-pyridine-3-carboxylate
• MFCD12911671
• A806816
• AS-37717
• KXCOFAZNIVOOON-UHFFFAOYSA-N
• FT-0653601
• 6-tert-butyl-4-oxo-1H-pyridine-3-carboxylic acid ethyl ester
• AMY746
• DTXSID10657761
• SCHEMBL17648844
• 134653-98-8
• DB-063032
• Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate

• MDL： MFCD12911671
• Inchi： 1S/C12H17NO3/c1-5-16-11(15)8-7-13-10(6-9(8)14)12(2,3)4/h6-7H,5H2,1-4H3,(H,13,14)
• InChI Key： KXCOFAZNIVOOON-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=CNC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 324.8±42.0 °C at 760 mmHg
• Flash Point: 150.2±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate

Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate (CAS No. 134653-98-8): A Comprehensive Overview

Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate (CAS No. 134653-98-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, often referred to as a pyridine derivative, is characterized by its unique molecular structure, which includes a tert-butyl group and an ester functional group. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The molecular formula of Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate is C12H17NO3, with a molecular weight of 223.27 g/mol. The compound's structure features a pyridine ring substituted with a tert-butyl group at the 6-position and an ethyl ester at the 3-position. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in the development of novel pharmaceutical agents and bioactive molecules.

One of the key areas of interest for Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate is its role in medicinal chemistry. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the potential of this compound as a building block for drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymes or pathways. Its ester group also offers opportunities for further chemical modifications, enhancing its utility in structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate is utilized in organic synthesis as a precursor for more complex molecules. Its tert-butyl group provides steric hindrance, which can influence reaction outcomes and selectivity. This property is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many natural products and drugs. The compound's compatibility with various catalytic systems and reaction conditions further underscores its versatility.

The growing demand for pyridine-based compounds in the pharmaceutical and agrochemical industries has spurred interest in efficient synthesis methods for Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate. Researchers are exploring greener and more sustainable approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to reduce environmental impact and improve yields. These advancements align with the broader trend toward green chemistry and sustainable practices in chemical manufacturing.

From a market perspective, Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate is part of a larger family of pyridine derivatives that are in high demand due to their diverse applications. The compound's availability from specialized chemical suppliers and its use in high-throughput screening libraries highlight its commercial relevance. As the pharmaceutical industry continues to invest in innovative drug candidates, the demand for such intermediates is expected to rise.

For researchers and professionals seeking detailed information about Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate, it is essential to consult reliable sources such as scientific journals, patent databases, and chemical catalogs. Understanding its physicochemical properties, synthetic routes, and potential applications can provide valuable insights for project planning and experimentation. Additionally, staying updated on the latest advancements in pyridine chemistry can help identify new opportunities for innovation.

In summary, Ethyl 6-tert-Butyl-4-oxo-1,4-dihydro-pyridine-3-carboxylate (CAS No. 134653-98-8) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, combined with its reactivity and versatility, make it a valuable tool for scientists exploring new chemical entities. As the field of medicinal chemistry evolves, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.